1-Bromo-6-(bromomethyl)-2-iodonaphthalene

• Molecular Formula: C11H7Br2I
• Molecular Weight: 425.88 g/mol
• IUPAC Name: 1-bromo-6-(bromomethyl)-2-iodonaphthalene
• InChI: InChI=1S/C11H7Br2I/c12-6-7-1-3-9-8(5-7)2-4-10(14)11(9)13/h1-5H,6H2
• InChI Key: IEYJYKSFOQTLQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2Br)I)C=C1CBr

Description

1-Bromo-6-(bromomethyl)-2-iodonaphthalene is a useful research compound. Its molecular formula is C11H7Br2I and its molecular weight is 425.88 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of POBr3 (662 mg, 2.3 mmol) in 4.5 mL of CH2Cl2 at 0° C. was added DMF (2.25 mL) dropwise. The reaction was stirred for 10 minutes and then a solution of (5-bromo-6-iodo-2-naphthyl)methanol (280 mg, 0.77 mmol) in 5 mL of CH2Cl2 was added. The reaction mixture was stirred for 30 minutes, quenched with a saturated solution of NH4Cl, extracted with EtOAc and dried over Na2SO4. The organic extracts were evaporated to dryness to afford the titled product which was used as such in the next step.